N-(4-(benzo[d][1,3]dioxol-5-yl)thiazol-2-yl)-2-(4-fluorophenyl)acetamide

• IUPAC Name: N-[4-(1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-2-(4-fluorophenyl)acetamide
• InChI: InChI=1S/C18H13FN2O3S/c19-13-4-1-11(2-5-13)7-17(22)21-18-20-14(9-25-18)12-3-6-15-16(8-12)24-10-23-15/h1-6,8-9H,7,10H2,(H,20,21,22)
• InChI Key: APLYPQLJYMGJBD-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C3=CSC(=N3)NC(=O)CC4=CC=C(C=C4)F
• Molecular Formula: C18H13FN2O3S
• Molecular Weight: 356.4 g/mol

Description

N-(4-(benzo[d][1,3]dioxol-5-yl)thiazol-2-yl)-2-(4-fluorophenyl)acetamide, also known as BTA-1, is a small molecule compound that has gained significant attention in the scientific community due to its potential therapeutic applications. BTA-1 has been shown to have a wide range of biochemical and physiological effects, making it a promising candidate for various research applications. In

Mechanism of Action

The exact mechanism of action of N-(4-(benzo[d][1,3]dioxol-5-yl)thiazol-2-yl)-2-(4-fluorophenyl)acetamide is not fully understood. However, it is believed that this compound exerts its effects by modulating the activity of various signaling pathways in cells. This compound has been shown to inhibit the activity of NF-kB, a transcription factor that regulates the expression of genes involved in inflammation and cell survival. This compound has also been shown to inhibit the activity of STAT3, a transcription factor that regulates the expression of genes involved in cell growth and survival.
Biochemical and Physiological Effects
This compound has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, in various in vitro and in vivo models. This compound has also been shown to inhibit the proliferation of cancer cells and induce apoptosis, or programmed cell death, in various types of cancer cells. In addition, this compound has been shown to have neuroprotective effects, such as reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(4-(benzo[d][1,3]dioxol-5-yl)thiazol-2-yl)-2-(4-fluorophenyl)acetamide in lab experiments is its high purity and specificity. This compound has been synthesized to produce high yields of pure product, which makes it ideal for use in various research applications. In addition, this compound has been shown to have low toxicity, which makes it a safe compound to use in lab experiments.
However, there are also limitations to using this compound in lab experiments. One limitation is that the exact mechanism of action of this compound is not fully understood, which makes it difficult to interpret the results of experiments. In addition, this compound has been shown to have different effects in different cell types, which makes it important to carefully select the appropriate cell type for each experiment.

Future Directions

There are many future directions for the use of N-(4-(benzo[d][1,3]dioxol-5-yl)thiazol-2-yl)-2-(4-fluorophenyl)acetamide in scientific research. One area of future research is the development of this compound derivatives with improved activity and specificity. Another area of future research is the investigation of the potential use of this compound in combination with other drugs for the treatment of various diseases. In addition, future research could focus on the development of new methods for the synthesis of this compound and other related compounds. Overall, the potential therapeutic applications of this compound make it a promising candidate for further research in the scientific community.

Synthesis Methods

The synthesis of N-(4-(benzo[d][1,3]dioxol-5-yl)thiazol-2-yl)-2-(4-fluorophenyl)acetamide involves a series of chemical reactions that result in the formation of the final product. The starting materials for the synthesis are 4-(benzo[d][1,3]dioxol-5-yl)thiazol-2-amine and 4-fluoroacetophenone. These two compounds are reacted together in the presence of a catalyst to form this compound. The synthesis method has been optimized to produce high yields of this compound with high purity.

Scientific Research Applications

N-(4-(benzo[d][1,3]dioxol-5-yl)thiazol-2-yl)-2-(4-fluorophenyl)acetamide has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, anti-tumor, and neuroprotective effects in various in vitro and in vivo models. This compound has also been shown to have potential applications in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders. In addition, this compound has been studied for its potential use in the treatment of various types of cancer.